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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507 Get Quote

Initial searches for "SC-10" have revealed that this term is ambiguous and does not point to a

single, specific pharmaceutical compound. To provide an accurate and relevant technical guide

on the safety and toxicity profile, further clarification on the identity of "SC-10" is essential.

Multiple, unrelated substances and products are referred to as "SC-10" in publicly available

information. Without a more specific identifier, it is not possible to gather the detailed,

substance-specific data required for an in-depth technical guide that would be useful to

researchers, scientists, and drug development professionals.

The term "SC-10" has been identified in various contexts, including:

Industrial Solvents: A Safety Data Sheet (SDS) describes "SC-10 Solvent" as another name

for Glycol Ether PM. The SDS outlines its own set of toxicological properties, including

potential liver and kidney effects with repeated overexposure.

Cosmetic Ingredients: "Sensiva® SC 10" is a trade name for a cosmetic ingredient. Its safety

profile indicates risks such as serious eye damage and hazards to aquatic life.

Research Compounds and Natural Products: In scientific literature, "SC10" has been used to

designate a compound from Cymbopogon citratus (lemongrass) oil that was investigated in a

computational study for its potential to inhibit SARS-CoV-2.

Biological Materials: The designation "SC-10" has been used to refer to a specific strain of

bacteria (Gordonia sp. SC-10) in the context of biodesulfurization research.
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Laboratory Reagents: The catalog number "sc-10" is used by Santa Cruz Biotechnology to

identify a specific c-Met antibody used in preclinical research.

Dosage Abbreviations in Studies: In a study on an anti-inflammatory fraction of Coptis

chinensis, "SC10" was used as an abbreviation for a 10 mg/kg dose of the sanguinarine-

chelerythrine fraction. Similarly, in other preclinical studies, "SC 10 mg/kg" is a common way

to denote a subcutaneous administration of a 10 mg/kg dose of a given substance.

Given the variety of meanings for "SC-10," providing a consolidated safety and toxicity profile

would be misleading and scientifically inaccurate. The core requirements of the request—

summarizing quantitative data, detailing experimental protocols, and creating specific signaling

pathway diagrams—are contingent on having data for a single, well-defined molecule.

To proceed with this request, please provide a more specific identifier for the "SC-10" of

interest, such as:

Chemical Name or IUPAC Name

CAS Number

Company or Research Institution of Origin

Therapeutic Class or Target

A Relevant Publication (DOI or PMID)

Once a specific compound is identified, a comprehensive search for its safety and toxicity data

can be conducted to generate the requested in-depth technical guide.

To cite this document: BenchChem. [Unable to Proceed: Clarification Required for "SC-10"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681507#sc-10-safety-profile-and-toxicity-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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